Cas no 62695-51-6 (1H-Imidazole, 2-phenyl-, monoacetate)

• Product Name: 1H-Imidazole, 2-phenyl-, monoacetate
• CAS No: 62695-51-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 434842
• PubChem ID: 71383720
• Update Time: 2025-04-19

1H-Imidazole, 2-phenyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-phenyl-, monoacetate
• acetic acid,2-phenyl-1H-imidazole
• DTXSID30806017
• 62695-51-6
• Acetic acid--2-phenyl-1H-imidazole (1/1)

• Inchi： 1S/C9H8N2.C2H4O2/c1-2-4-8(5-3-1)9-10-6-7-11-9;1-2(3)4/h1-7H,(H,10,11);1H3,(H,3,4)
• InChI Key： LCXPIENDLAGVCV-UHFFFAOYSA-N
• SMILES： OC(C)=O.N1C=CN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98